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Compound of Interest

Compound Name: (3S,4S)-Tivantinib

Cat. No.: B1609869

This document provides comprehensive, procedural guidance for the safe handling and
disposal of (3S,4S)-Tivantinib, a selective c-Met inhibitor used in research and drug
development. Adherence to these protocols is critical for ensuring laboratory safety, protecting
the environment, and maintaining regulatory compliance. (3S,4S)-Tivantinib should be treated
as a hazardous substance due to its potential reproductive toxicity and organ damage through
prolonged or repeated exposure.[1][2]

Immediate Safety and Handling Precautions

(3S,4S)-Tivantinib is a potent compound that requires careful handling to prevent exposure. All
personnel must be trained on the specific hazards and procedures outlined in the Safety Data
Sheet (SDS) before working with this substance.[3]

Personal Protective Equipment (PPE):
A comprehensive set of PPE is mandatory when handling (3S,4S)-Tivantinib. This includes:

» Gloves: Double chemotherapy gloves are required.[3][4] Change gloves immediately if
contaminated, torn, or punctured, and at least every hour during continuous use.[3]

o Gown: A solid-front, impermeable gown with cuffed sleeves.[3][5]

» Eye Protection: Safety goggles or a full-face shield.[3]
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o Respiratory Protection: A properly fitted respirator may be necessary depending on the

procedure and the potential for aerosolization. Consult your institution's Environmental

Health and Safety (EHS) department for specific requirements.

Engineering Controls:

All manipulations of (3S,4S)-Tivantinib, including weighing, reconstitution, and aliquoting,

should be performed in a certified chemical fume hood or a Class Il biological safety cabinet

(BSC) to minimize inhalation exposure.[3]

Waste Categorization and Segregation

Proper segregation of waste at the point of generation is crucial for safe and compliant

disposal.[6] Waste contaminated with (3S,4S)-Tivantinib is generally categorized as either

"trace” or "bulk" chemotherapy waste.

Waste Category

Description

Examples

Bulk Waste

Any amount of (3S,4S)-
Tivantinib that is not
considered "empty" by RCRA
standards. This includes
expired or unused drug, and
materials used to clean up
spills. Generally, any container
with more than 3% of its

original volume remaining.

Unused or expired (3S,4S)-
Tivantinib powder or solutions,
grossly contaminated PPE,
spill cleanup materials, and
any syringe that is not
completely empty (e.qg.,
contains more than 0.1 ml of
the drug).[3]

Trace Waste

Items that are "RCRA empty,"
meaning all contents have
been removed by normal
means and no more than 3%
by weight of the total capacity
of the container remains.

Empty vials, ampules, and
syringes (with no visible
residue), used PPE with
minimal contamination (e.g.,
gloves, gown), and labware
that has come into contact with
the drug.[3][6]

Disposal Procedures
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The disposal of (3S,4S)-Tivantinib must comply with federal regulations such as the Resource
Conservation and Recovery Act (RCRA) and local institutional policies.[7][8] The primary
method of disposal for cytotoxic and investigational drugs is incineration at an EPA-permitted
facility.[9][10] Never dispose of (3S,4S)-Tivantinib or its containers in the regular trash or down
the drain.[6]

Step-by-Step Disposal Protocol:

o Container Selection: Use a designated, leak-proof, and puncture-resistant hazardous waste
container.[9] These are often color-coded (e.qg., black for bulk chemo waste, yellow for trace).

[3]

o Labeling: Affix a "THAZARDOUS WASTE" label to the container.[9] The label must include:

[¢]

The full chemical name: "(3S,4S)-Tivantinib" (no abbreviations).[9]

o

The concentration and physical state (solid or liquid).

[e]

The name of the Principal Investigator (PI) and contact information.[9]

o

The laboratory location (building and room number).[9]

e Waste Accumulation:
o Place all contaminated items directly into the appropriate waste container.[5]
o Do not overfill containers; they should be sealed when approximately three-quarters full.[6]
o For liquid waste, use a compatible container with a secure screw-top lid.[10]

o Storage: Store sealed hazardous waste containers in a designated Satellite Accumulation
Area (SAA).[9] The SAA must be registered with your institution's EHS department and is
subject to regular inspections.[9]

e Pickup and Disposal: When the container is full, submit a chemical waste disposal request to
your institution's EHS department.[9] Trained personnel will collect the waste for transport to
a licensed hazardous waste incinerator.[10]
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Experimental Protocol: Surface Decontamination

Regular decontamination of surfaces where (3S,4S)-Tivantinib is handled is essential to

prevent cross-contamination and accidental exposure.

Materials:

Low-lint wipes

Detergent solution (e.g., 1072 M Sodium Dodecyl Sulfate)

Sterile water

70% Isopropyl Alcohol (IPA)

Appropriate hazardous waste container

Procedure:

Preparation: Don all required PPE before starting the decontamination process.

Initial Cleaning (Detergent): Moisten a sterile, low-lint wipe with the detergent solution. Wipe
the entire surface in overlapping, unidirectional strokes, starting from the cleanest area and
moving towards the most contaminated. Dispose of the wipe in the appropriate hazardous
waste container.[6]

Rinsing: Moisten a new wipe with sterile water to remove any residual detergent. Wipe the
surface using the same unidirectional technique and dispose of the wipe.[6]

Final Decontamination (Alcohol): Using a new wipe moistened with 70% IPA, wipe the
surface again with the same technique. This step serves to disinfect and remove additional
chemical residues.[6]

Drying: Allow the surface to air dry completely.

Final PPE Disposal: Carefully remove and dispose of all PPE as hazardous waste.[4]

Visualizations
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Signaling Pathway Inhibition by Tivantinib

Tivantinib is a selective inhibitor of the c-Met receptor tyrosine kinase. The following diagram

O

illustrates its mechanism of action.
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Caption: Mechanism of action of (3S,4S)-Tivantinib as a c-Met inhibitor.
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Disposal Workflow for (3S,4S)-Tivantinib

The following diagram outlines the logical steps for the proper disposal of waste contaminated
with (3S,4S)-Tivantinib.
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Caption: Workflow for the segregation and disposal of (3S,4S)-Tivantinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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